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Introduction

Selenium-79 (Se-79) is a long-lived radionuclide of significant interest in the fields of nuclear
waste management, environmental science, and radiological safety. As a fission product
generated within nuclear reactors, its extended half-life and potential for environmental mobility
necessitate a thorough understanding of its radiological characteristics. This technical guide
provides a comprehensive overview of the core radiological properties of Selenium-79,
detailed experimental methodologies for its quantification, and an assessment of its radiological
hazards.

Core Radiological Properties

Selenium-79 is characterized by its long half-life and its decay via pure beta emission. It is one
of only seven long-lived fission products found in spent nuclear fuel.[1] The primary radiological
properties of Selenium-79 are summarized in the table below.
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Property Value Reference(s)
Half-life (t%2) 3.27 £ 0.28 x 10° years [1]
Decay Mode Beta (™) decay (100%) [1]

Maximum Beta Energy
151.046 + 1.659 keV

(EBmax)

Mean Beta Energy 52.9 keV

Decay Product Bromine-79 (“°Br) (stable) [1]
Specific Activity 5.1 x 108 Bg/g [1]
Fission Yield (?3°U) ~0.04% [1]
Spin and Parity 712+

Production and Occurrence

Selenium-79 is primarily produced as a fission product in nuclear reactors.[2] It is a component
of spent nuclear fuel and the high-level radioactive waste generated from reprocessing this
fuel.[1] Due to its low fission yield, it is present in relatively small quantities compared to other
fission products.

Experimental Protocols

Accurate quantification of Selenium-79 is crucial for waste characterization and environmental

monitoring. Due to its low-energy beta emission and the presence of interfering radionuclides in
nuclear waste, its measurement requires sophisticated radiochemical separation and analytical
techniques.

Determination of Selenium-79 Half-life

The half-life of Selenium-79 has been determined with increasing accuracy over the years. A
robust method involves the combination of Inductively Coupled Plasma-Mass Spectrometry
(ICP-MS) for determining the number of Se-79 atoms (concentration) and Liquid Scintillation
Counting (LSC) for measuring its activity.
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Methodology:
o Sample Preparation and Purification:

o Selenium-79 is isolated from a sample matrix, such as a solution from dissolved spent
nuclear fuel.

o A multi-step purification process is employed to remove interfering radionuclides and
isobaric interferences (e.g., 7°Br). This typically involves:

» Liquid-liquid extraction: To selectively extract selenium from the bulk of the sample
matrix.

» |on exchange chromatography: To further purify selenium from other contaminants.[3][4]

» Precipitation: Selenium is often precipitated as elemental selenium to concentrate it and
remove soluble impurities.[5]

o Concentration Measurement by ICP-MS:
o The purified selenium sample is introduced into an ICP-MS.
o The instrument is calibrated using selenium standards of known concentrations.

o The number of Se-79 atoms in the sample is determined with high precision.
Electrothermal vaporization (ETV) can be coupled with ICP-MS to enhance sensitivity and
reduce interferences.[4]

 Activity Measurement by Liquid Scintillation Counting (LSC):
o An aliguot of the purified Selenium-79 sample is mixed with a liquid scintillation cocktail.
o The cocktail emits light pulses when it interacts with the beta particles emitted by Se-79.

o Aliquid scintillation counter detects and counts these light pulses, providing a measure of
the sample's activity (disintegrations per unit time).
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o Gamma-ray spectrometry is often performed prior to LSC to ensure the absence of any
gamma-emitting impurities that could interfere with the measurement.[3][4]

o Half-life Calculation:

o The half-life (t%2) is calculated using the following equation: t¥2 = (In(2) * N) / A where:

» In(2) is the natural logarithm of 2 (approximately 0.693)

= N is the number of Se-79 atoms determined by ICP-MS

» Ais the activity of the sample in Becquerels (Bqg) determined by LSC

The following diagram illustrates the workflow for the experimental determination of the half-life
of Selenium-79.
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Workflow for the determination of the half-life of Selenium-79.
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Radiochemical Separation for Environmental and Waste
Samples

The determination of Selenium-79 in environmental and nuclear waste samples requires a
robust separation protocol to isolate it from a complex matrix containing numerous other
radionuclides.

Methodology:[5]

o Sample Digestion: Solid samples are first digested, often using microwave-assisted acid
digestion, to bring the selenium into a liquid phase.

« Oxidation State Adjustment: The oxidation state of selenium is adjusted to Se(lV) (selenite),
as this form is suitable for subsequent separation steps.

« Initial Cleanup: For high-salt matrices, an initial precipitation of elemental selenium can be
performed to reduce the overall salt content.

¢ lon Exchange Chromatography: The sample is passed through a series of ion exchange
resins to remove interfering cations and anions. A strongly basic anion exchanger followed
by a strongly acidic cation exchanger is a common approach.

» Precipitation: Selenium is then reduced to its elemental form (Se®), which is insoluble and
can be separated by filtration. Hydroxylamine hydrochloride is a common reducing agent.

» Final Preparation for Counting: The precipitated elemental selenium is redissolved and
prepared in a suitable matrix for measurement by LSC or ICP-MS.

The following diagram outlines the key steps in the radiochemical separation of Selenium-79.
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Workflow for the radiochemical separation of Selenium-79.

Radiological Hazard Assessment
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The radiological hazard of Selenium-79 is primarily due to internal exposure, as it is a pure
beta emitter and does not pose a significant external radiation risk.[2] Once ingested or
inhaled, it can be incorporated into biological systems.

Dose Coefficients

Dose coefficients, which relate the intake of a radionuclide to the resulting effective dose, are
essential for assessing the radiological risk. These coefficients are published by organizations
such as the International Commission on Radiological Protection (ICRP).

Ingestion Dose Coefficients for Members of the Public

Age Group Effective Dose Coefficient (SviBq)
3 months 1.9E-08
1 year 1.4E-08
5 years 4.1E-09
10 years 2.9E-09
15 years 4.1E-08
Adult 2.8E-08

Source: Corrigenda to ICRP Publication 119[6]

Inhalation Risk Coefficients for Members of the Public

. Mortality Risk Coefficient Morbidity Risk Coefficient
Absorption Type

(risk/iBq) (risk/Bq)
Fast (F) 6.30E-11 8.99E-11
Moderate (M) 2.25E-10 2.50E-10
Slow (S) 5.05E-10 5.39E-10

Source: Federal Guidance
Report No. 13[7]
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The following diagram illustrates the decay of Selenium-79 and its relevance to radiological

dose.
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Decay pathway of Selenium-79 and its relation to radiological exposure.

Conclusion

Selenium-79 is a radionuclide of considerable importance for the long-term safety assessment
of nuclear waste repositories. Its long half-life, pure beta decay, and potential for environmental
mobility require careful consideration. The experimental protocols outlined in this guide,
combining radiochemical separation with sensitive analytical techniques like ICP-MS and LSC,
are essential for its accurate quantification. The provided dose coefficients are fundamental for
evaluating its potential radiological impact on human health. A thorough understanding of these
radiological properties is paramount for researchers, scientists, and professionals involved in
nuclear waste management, environmental monitoring, and drug development where
radionuclide contamination may be a concern.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact
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Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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